Deferasirox Ferrate(III) Tripotassium Complex Methanoate Hydrate
Deferasirox Ferrate(III) Tripotassium Complex Methanoate Hydrate
Brand Name:
Vulcanchem
CAS No.:
554445-58-8
VCID:
VC0118055
InChI:
InChI=1S/2C21H15N3O4.Fe/c2*25-17-7-3-1-5-15(17)19-22-20(16-6-2-4-8-18(16)26)24(23-19)14-11-9-13(10-12-14)21(27)28;/h2*1-12,25-26H,(H,27,28);/q;;+4/p-6
SMILES:
C1=CC=C(C(=C1)C2=NN(C(=N2)C3=CC=CC=C3[O-])C4=CC=C(C=C4)C(=O)[O-])[O-].C1=CC=C(C(=C1)C2=NN(C(=N2)C3=CC=CC=C3[O-])C4=CC=C(C=C4)C(=O)[O-])[O-].[Fe+4]
Molecular Formula:
C₄₄H₃₆FeK₃N₆O₁₂
Molecular Weight:
1013.93
Deferasirox Ferrate(III) Tripotassium Complex Methanoate Hydrate
CAS No.: 554445-58-8
Reference Standards
VCID: VC0118055
Molecular Formula: C₄₄H₃₆FeK₃N₆O₁₂
Molecular Weight: 1013.93
| CAS No. | 554445-58-8 |
|---|---|
| Product Name | Deferasirox Ferrate(III) Tripotassium Complex Methanoate Hydrate |
| Molecular Formula | C₄₄H₃₆FeK₃N₆O₁₂ |
| Molecular Weight | 1013.93 |
| IUPAC Name | 4-[3,5-bis(2-oxidophenyl)-1,2,4-triazol-1-yl]benzoate;iron(4+) |
| Standard InChI | InChI=1S/2C21H15N3O4.Fe/c2*25-17-7-3-1-5-15(17)19-22-20(16-6-2-4-8-18(16)26)24(23-19)14-11-9-13(10-12-14)21(27)28;/h2*1-12,25-26H,(H,27,28);/q;;+4/p-6 |
| SMILES | C1=CC=C(C(=C1)C2=NN(C(=N2)C3=CC=CC=C3[O-])C4=CC=C(C=C4)C(=O)[O-])[O-].C1=CC=C(C(=C1)C2=NN(C(=N2)C3=CC=CC=C3[O-])C4=CC=C(C=C4)C(=O)[O-])[O-].[Fe+4] |
| Synonyms | (OC-6-22’)-Bis[4-[3,5-bis[2-(hydroxy-kO)phenyl]-1H-1,2,4-triazol-1-yl-kN4]benzoato(3-)]ferrate(3-) Tripotassium Methanoate Hydrate; |
| PubChem Compound | 131637387 |
| Last Modified | Nov 11 2021 |
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